2-{[2-(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl]thio}nicotinonitrile

• IUPAC Name: 2-[2-(1-ethyl-2,5-dimethylpyrrol-3-yl)-2-oxoethyl]sulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C16H17N3OS/c1-4-19-11(2)8-14(12(19)3)15(20)10-21-16-13(9-17)6-5-7-18-16/h5-8H,4,10H2,1-3H3
• InChI Key: JYXIVLHRSNYJTQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C1C)C(=O)CSC2=C(C=CC=N2)C#N)C
• Molecular Formula: C16H17N3OS
• Molecular Weight: 299.4 g/mol

Description

2-{[2-(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl]thio}nicotinonitrile, also known as ETN-408, is a novel compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

2-{[2-(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl]thio}nicotinonitrile works by inhibiting the activity of certain enzymes that are involved in the production of reactive oxygen species (ROS) and inflammation. It also activates certain cellular pathways that are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
2-{[2-(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl]thio}nicotinonitrile has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of ROS and pro-inflammatory cytokines in cells, which can help to prevent oxidative stress and inflammation. It has also been shown to induce cell death in cancer cells and to protect neurons from oxidative damage.

Advantages and Limitations for Lab Experiments

2-{[2-(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl]thio}nicotinonitrile has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It also has low toxicity and is well-tolerated by cells and animals. However, one limitation of 2-{[2-(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl]thio}nicotinonitrile is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-{[2-(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl]thio}nicotinonitrile. One area of research is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the study of the compound's potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand the mechanism of action of 2-{[2-(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl]thio}nicotinonitrile and to identify its potential therapeutic targets.

Scientific Research Applications

2-{[2-(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl]thio}nicotinonitrile has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.